Cas no 2763932-21-2 (tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate)
tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- EN300-27718190
- tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate
- 2763932-21-2
-
- InChI Key: OPHGXZAHSIPFRY-UHFFFAOYSA-N
- SMILES: O(C(N(CCCO)CC1C=CC2=C(C=1)C1C=CC=CC=1N2CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 382.22564282g/mol
- Monoisotopic Mass: 382.22564282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 54.7Ų
tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718190-0.05g |
2763932-21-2 | 0.05g |
$1080.0 | 2023-09-10 | |||
| Enamine | EN300-27718190-0.1g |
2763932-21-2 | 0.1g |
$1131.0 | 2023-09-10 | |||
| Enamine | EN300-27718190-0.25g |
2763932-21-2 | 0.25g |
$1183.0 | 2023-09-10 | |||
| Enamine | EN300-27718190-0.5g |
2763932-21-2 | 0.5g |
$1234.0 | 2023-09-10 | |||
| Enamine | EN300-27718190-1.0g |
2763932-21-2 | 1.0g |
$1286.0 | 2023-07-06 | |||
| Enamine | EN300-27718190-2.5g |
2763932-21-2 | 2.5g |
$2520.0 | 2023-09-10 | |||
| Enamine | EN300-27718190-5.0g |
2763932-21-2 | 5.0g |
$3728.0 | 2023-07-06 | |||
| Enamine | EN300-27718190-10.0g |
2763932-21-2 | 10.0g |
$5528.0 | 2023-07-06 | |||
| Enamine | EN300-27718190-1g |
2763932-21-2 | 1g |
$1286.0 | 2023-09-10 | |||
| Enamine | EN300-27718190-5g |
2763932-21-2 | 5g |
$3728.0 | 2023-09-10 |
tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate
Introduction to tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate (CAS No. 2763932-21-2)
tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. With a Chemical Abstracts Service (CAS) number of 2763932-21-2, this molecule represents a fusion of structural complexity and potential therapeutic applications. The compound features a tert-butyl group, which is commonly employed in medicinal chemistry to enhance metabolic stability and binding affinity, alongside a 9-ethyl-9H-carbazol-3-yl moiety that contributes to its unique electronic properties. Additionally, the presence of a 3-hydroxypropyl group introduces hydrophilicity, making it a versatile candidate for drug design.
The structural framework of tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate is meticulously crafted to optimize its interaction with biological targets. The carbamate functional group, in particular, is well-documented for its role in forming hydrogen bonds and facilitating receptor binding, which are critical for the efficacy of many pharmaceutical agents. This compound’s design aligns with the growing trend in drug development toward molecules that exhibit both lipophilicity and solubility, enabling better absorption and distribution within the body.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with unprecedented accuracy. Studies suggest that the tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate may exhibit favorable pharmacokinetic profiles, including improved bioavailability and reduced clearance rates. These predictions are supported by molecular dynamics simulations that highlight the compound’s ability to stabilize in biological environments, thereby prolonging its therapeutic effect.
In the realm of medicinal chemistry, the 9-ethyl-9H-carbazol-3-yl substituent is particularly noteworthy due to its presence in several bioactive molecules. Carbazole derivatives are known for their broad spectrum of biological activities, ranging from anti-inflammatory to anticancer effects. The incorporation of this moiety into tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate suggests potential applications in developing novel therapeutic agents targeting various diseases.
The 3-hydroxypropyl group further enhances the compound’s versatility by introducing a polar region that can interact with hydrophilic pockets in biological targets. This dual nature—lipophilic and hydrophilic—makes it an attractive candidate for drug design, as it allows for efficient penetration into cells while maintaining solubility in bodily fluids. Such characteristics are particularly important for drugs designed to interact with membrane-bound receptors or enzymes.
Current research in the field of targeted therapy has shown promise in utilizing carbamate-based compounds for their ability to modulate enzyme activity. For instance, studies on related carbamates have demonstrated their efficacy in inhibiting key enzymes involved in cancer progression. The structural features of tert-butyl N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-(3-hydroxypropyl)carbamate, including its carbamate linkage and aromatic core, position it as a potential lead compound for further exploration in this area.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex framework efficiently. The synthesis also benefits from modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provide detailed insights into the compound’s structure and purity.
Evaluation of tert-butyl N-[(9-ethyl-9H-carbazol-3-ylmethyl)-N-(3-hydroxypropyl)carbamate’s biological activity has been conducted using both in vitro and in vivo models. Preliminary studies indicate that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with cellular receptors has been explored using surface plasmon resonance (SPR) techniques, which reveal promising binding affinities for specific targets.
The development of novel pharmaceuticals often involves optimizing existing molecular structures to enhance their therapeutic potential while minimizing side effects. In this context, tert-butyl N-[ (9 - ethyl - 9 H - carbazol - 3 - yl ) methyl ] - N - ( 3 - hydroxypropyl ) carbamate represents an innovative approach by combining multiple pharmacophoric elements into a single molecule. This strategy not only increases the likelihood of finding a potent lead compound but also reduces the time and resources required for drug discovery.
The future prospects of this compound are further enhanced by its compatibility with modern drug delivery systems. Nanotechnology-based delivery platforms have shown promise in improving the efficacy of therapeutics by targeting specific sites within the body and reducing systemic toxicity. Integrating tert-butyl N-[ ( 9 - ethyl - 9 H - carbazol - 3 - yl ) methyl ] - N - ( 3 - hydroxypropyl ) carbamate into such systems could lead to more effective treatments for various diseases.
In conclusion,tert-butyl N-[ ( 9 - ethyl - 9 H - carbazol - 3 - yl ) methyl ] - N - ( 3 - hydroxypropyl ) carbamate (CAS No. 2763932212) stands as a testament to the ingenuity of modern medicinal chemistry. Its complex structure, derived from carefully selected pharmacophores, positions it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, its potential impact on human health remains significant.
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